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An In-depth Examination of the Chemical Structure,
Properties, and Biological Activity of a Promising
Phenolic Glycoside
For Researchers, Scientists, and Drug Development Professionals

Introduction
Erigeside C, a phenolic glycoside, has garnered interest within the scientific community for its

potential therapeutic applications. Isolated from natural sources such as Lindera obtusiloba,

this compound has demonstrated noteworthy anti-allergic and anti-inflammatory properties.[1]

This technical guide provides a comprehensive overview of the current knowledge on

Erigeside C, including its chemical structure, physicochemical properties, and biological

activities. Detailed experimental methodologies are presented to facilitate further research and

development.

Chemical Structure and Properties
Erigeside C is chemically defined as [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl] 4-hydroxy-3,5-dimethoxybenzoate.[2][3] It consists of a glucose
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molecule attached to a syringic acid moiety. The detailed chemical identifiers and

physicochemical properties are summarized in the tables below.

Table 1: Chemical Identification of Erigeside C
Identifier Value

IUPAC Name

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl] 4-hydroxy-3,5-

dimethoxybenzoate[2][3]

SMILES
COC1=CC(=CC(=C1O)OC)C(=O)O[C@H]2--

INVALID-LINK--CO)O)O">C@@HO[3]

Molecular Formula C₁₅H₂₀O₁₀[2]

CAS Number 112667-09-1

Table 2: Physicochemical Properties of Erigeside C
Property Value

Molecular Weight 360.31 g/mol [2][3]

Density 1.6±0.1 g/cm³

Boiling Point 618.5±55.0 °C at 760 mmHg

Flash Point 227.6±25.0 °C

Solubility Soluble in DMSO, Pyridine, Methanol, Ethanol

Biological Activity and Signaling Pathways
Erigeside C has been identified as a compound with potential anti-allergic and anti-

inflammatory activities. Studies on phenolic glycosides isolated from Lindera obtusiloba,

including a mixture containing Erigeside C, have shown inhibitory effects on mast cell-derived

allergic inflammation.[1] The primary mechanism of action appears to be the inhibition of

histamine release and the downregulation of pro-inflammatory cytokines such as Tumor

Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) in human mast cells.[1]
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The binding of an allergen to IgE antibodies on the surface of mast cells triggers a signaling

cascade leading to degranulation and the release of inflammatory mediators. Erigeside C is

thought to interfere with this pathway, thereby reducing the allergic response.
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Figure 1: Proposed mechanism of Erigeside C in the allergic inflammation pathway.

Experimental Protocols
Detailed experimental protocols for the total synthesis and isolation of Erigeside C are not

extensively documented in publicly available literature. However, this section provides

established, general methodologies that can be adapted by skilled researchers for these

purposes, along with protocols for relevant biological assays.

Isolation of Erigeside C from Lindera obtusiloba
The following is a general procedure for the isolation of phenolic glycosides from Lindera

obtusiloba, which can be optimized for the specific isolation of Erigeside C.[1]
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Figure 2: General workflow for the isolation of Erigeside C.

Methodology:
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Extraction: Dried and powdered stems of Lindera obtusiloba are extracted with methanol at

room temperature. The solvent is then evaporated under reduced pressure to yield a crude

extract.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with ethyl acetate. The ethyl acetate fraction, which is expected to contain Erigeside C, is

collected.

Column Chromatography: The ethyl acetate fraction is subjected to silica gel column

chromatography, eluting with a gradient of chloroform and methanol. Fractions are collected

and monitored by thin-layer chromatography (TLC).

Further Purification: Fractions containing Erigeside C are further purified using Sephadex

LH-20 column chromatography and/or preparative high-performance liquid chromatography

(HPLC) to yield the pure compound.

Total Synthesis of Erigeside C
A specific total synthesis protocol for Erigeside C has not been reported. However, a plausible

synthetic route can be devised based on the Koenigs-Knorr glycosylation reaction, a classical

method for the formation of glycosidic bonds.[4]

Proposed Synthetic Scheme:

Protection of Glucose: The hydroxyl groups of D-glucose are protected, typically by

acetylation, to prevent side reactions. The anomeric hydroxyl group is then converted to a

good leaving group, such as a bromide, to form acetobromoglucose.

Glycosylation: The protected acetobromoglucose is reacted with syringic acid (4-hydroxy-

3,5-dimethoxybenzoic acid) in the presence of a promoter, such as silver carbonate or silver

triflate. This step forms the β-glycosidic bond.

Deprotection: The protecting groups (acetyl groups) are removed from the glucose moiety to

yield Erigeside C.

Biological Assays
Histamine Release Assay in Human Mast Cells (HMC-1):
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Cell Culture: HMC-1 cells are cultured in appropriate media.

Sensitization: Cells are sensitized with human IgE.

Treatment: Sensitized cells are pre-incubated with varying concentrations of Erigeside C for

a specified time.

Challenge: Histamine release is induced by challenging the cells with an appropriate antigen

(e.g., anti-IgE).

Quantification: The amount of histamine released into the supernatant is quantified using an

enzyme-linked immunosorbent assay (ELISA) or a fluorometric assay.

Measurement of TNF-α and IL-6 Gene Expression:

Cell Treatment: HMC-1 cells are treated with Erigeside C and stimulated as described

above.

RNA Extraction: Total RNA is extracted from the cells using a suitable kit.

cDNA Synthesis: Complementary DNA (cDNA) is synthesized from the extracted RNA via

reverse transcription.

Quantitative PCR (qPCR): The expression levels of TNF-α and IL-6 genes are quantified by

qPCR using specific primers. Gene expression is normalized to a housekeeping gene (e.g.,

GAPDH).

Conclusion
Erigeside C presents a promising scaffold for the development of novel anti-allergic and anti-

inflammatory agents. Its ability to inhibit mast cell degranulation and the production of pro-

inflammatory cytokines highlights its therapeutic potential. While specific, detailed protocols for

its synthesis and isolation are not yet widely available, the general methodologies provided in

this guide offer a solid foundation for researchers to pursue further investigation into this

intriguing natural product. Future studies should focus on elucidating the precise molecular

targets of Erigeside C and evaluating its efficacy and safety in preclinical and clinical models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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